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Compound of Interest

Compound Name: 2-tert-Butylcyclohexyl acetate

Cat. No.: B037660

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 2-
tert-Butylcyclohexyl acetate, a compound of interest in various chemical and fragrance
industries. The following sections detail its molecular formula and weight, presented in a clear,
tabular format for ease of reference and comparison.

Quantitative Molecular Data

The essential molecular characteristics of 2-tert-Butylcyclohexyl acetate are summarized
below. This data is fundamental for experimental design, stoichiometric calculations, and
analytical interpretations.

Property Value Reference
Molecular Formula C12H2202 [1112113114]
Molecular Weight 198.30 g/mol [1][2][4]

Elemental Composition

Carbon (C) 12
Hydrogen (H) 22
Oxygen (O) 2
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Note: The molecular weight is a calculated value based on the isotopic composition of the
constituent elements.

Logical Relationship of Molecular Properties

The relationship between the common name of the compound, its empirical formula, and its
calculated molecular weight is a foundational concept in chemistry. The following diagram
illustrates this straightforward dependency.

2-tert-Butylcyclohexyl Molecular Formula Molecular Weight
acetate C12H2202 198.30 g/mol

Click to download full resolution via product page
Caption: Relationship between compound name, formula, and molecular weight.

This guide serves as a fundamental resource for professionals requiring accurate and readily
accessible data on 2-tert-Butylcyclohexyl acetate. No experimental protocols are detailed as
the requested information pertains to fundamental molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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